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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
TINUVIN-1130 is a liquid benzotriazole UV absorber widely used in industrial coatings and

plastics to protect materials from degradation by ultraviolet radiation.[1][2][3] Its high-

temperature resistance and broad UV absorption spectrum make it a versatile and effective

stabilizer.[4][5][6] However, its widespread use raises concerns about its potential toxicological

and ecological impacts. This technical guide provides a comprehensive overview of the current

scientific understanding of TINUVIN-1130's effects on biological systems and its fate in the

environment. The information is intended to support researchers, scientists, and professionals

in drug development and chemical safety assessment in evaluating the risks associated with

this compound.

Toxicological Profile
The toxicological data for TINUVIN-1130 indicates a low order of acute toxicity in mammals but

raises concerns regarding skin sensitization.[7][8]

Mammalian Toxicity
Studies on mammalian models have shown that TINUVIN-1130 has low acute toxicity via oral,

dermal, and inhalation routes.[7][8] However, it is classified as a skin sensitizer, meaning it can

cause an allergic reaction upon repeated contact with the skin.[7][8]
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Table 1: Acute Mammalian Toxicity of TINUVIN-1130

Test Species
Route of
Exposure

Endpoint Value Reference

Rat Oral LD50
> 2000 mg/kg
bw

[7]

Rat Dermal LD50 > 2000 mg/kg bw [7]

| Rat | Inhalation | LC50 | > 5.8 mg/L air |[8] |

Potential Mechanisms of Toxicity and Signaling
Pathways
While direct studies on the specific signaling pathways affected by TINUVIN-1130 are limited,

research on the broader class of benzotriazole UV stabilizers (BUVs) provides insights into its

potential mechanisms of action. These studies suggest that BUVs can interact with several key

biological pathways:

Endocrine Disruption: Several BUVs have been shown to possess endocrine-disrupting

properties, including both estrogenic and anti-androgenic activities. They can interact with

estrogen receptors (ERα and ERβ) and androgen receptors (AR), potentially interfering with

normal hormonal functions.[1]

Aryl Hydrocarbon Receptor (AhR) Activation: Some BUVs can activate the AhR, a ligand-

activated transcription factor involved in regulating the expression of genes related to

metabolism and toxicity. Activation of the AhR can lead to a range of adverse effects.

Oxidative Stress: Exposure to some BUVs has been linked to the induction of oxidative

stress, characterized by an imbalance between the production of reactive oxygen species

(ROS) and the antioxidant defense system's ability to detoxify them.[9] This can lead to

cellular damage.

Neurotoxicity: Emerging evidence suggests that some BUVs may exhibit neurotoxic effects,

potentially through interference with neuroactive ligand-receptor interactions.[7]
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Further research is needed to specifically elucidate the signaling pathways directly impacted by

TINUVIN-1130.
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Potential signaling pathways affected by TINUVIN-1130.

Ecological Impact
TINUVIN-1130 is classified as toxic to aquatic life with long-lasting effects.[7][8] This is based

on data from studies on various aquatic organisms.

Aquatic Toxicity
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The acute toxicity of TINUVIN-1130 has been evaluated in fish, aquatic invertebrates, and

algae. Chronic toxicity data is also available for aquatic invertebrates.

Table 2: Ecotoxicity of TINUVIN-1130

Test Organism Duration Endpoint Value Reference

Oncorhynchus
mykiss
(Rainbow
Trout)

96 hours LC50 2.8 mg/L [7][8]

Daphnia magna

(Water Flea)
48 hours EC50 4.0 mg/L [10]

Daphnia magna

(Water Flea)
21 days NOEC 0.78 mg/L [7][10]

| Activated Sludge | 3 hours | IC50 | > 1000 mg/L |[8] |

Environmental Fate
Information on the environmental fate of TINUVIN-1130 suggests a potential for persistence

and bioaccumulation, characteristic of many benzotriazole UV stabilizers. It is not readily

biodegradable.[10] Due to its chemical properties, it is expected to adsorb to soil and sediment

in the environment.[10]

Experimental Protocols
The toxicological and ecological data presented in this guide are based on standardized test

methods, primarily those developed by the Organisation for Economic Co-operation and

Development (OECD).

Fish, Acute Toxicity Test (based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour period.

Methodology:
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Test Organism: Typically, rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio).

Exposure: Fish are exposed to a range of concentrations of the test substance in water

under controlled conditions.

Duration: 96 hours.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 value is calculated at the end of the exposure period.

Test Setup Exposure Phase Observation and Data Collection Data Analysis

TINUVIN-1130 Stock Solution Serial Dilutions Test Chambers with Fish 96-hour Exposure
Record Mortality at

24, 48, 72, 96h
Calculate LC50

Click to download full resolution via product page

Workflow for OECD 203 Fish Acute Toxicity Test.

Daphnia magna Reproduction Test (based on OECD
Guideline 211)
This chronic test evaluates the impact of a substance on the reproductive output of the water

flea, Daphnia magna.

Methodology:

Test Organism: Young female Daphnia magna (less than 24 hours old).

Exposure: Daphnids are exposed to a range of concentrations of the test substance in a

semi-static or flow-through system.

Duration: 21 days.
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Observations: The survival of the parent animals and the number of live offspring produced

are monitored.

Endpoint: The No Observed Effect Concentration (NOEC) and the concentration causing a

specified percentage reduction in reproduction (e.g., EC10, EC50) are determined.

Test Setup Exposure Phase Observation and Data Collection Data Analysis
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(Semi-static/Flow-through)
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Determine NOEC and ECx
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Workflow for OECD 211 Daphnia Reproduction Test.

Ready Biodegradability Test (based on OECD Guideline
301)
This set of methods assesses the potential for a chemical to be rapidly biodegraded by

microorganisms under aerobic conditions.

Methodology:

Inoculum: A mixed population of microorganisms, typically from activated sludge.

Exposure: The test substance is incubated with the inoculum in a mineral medium.

Duration: 28 days.

Measurement: Biodegradation is monitored by measuring parameters such as dissolved

organic carbon (DOC) removal, carbon dioxide (CO2) evolution, or oxygen consumption.

Endpoint: The percentage of biodegradation is calculated. A substance is considered "readily

biodegradable" if it meets specific pass levels within a 10-day window.
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Conclusion
TINUVIN-1130 is a chemical with low acute mammalian toxicity but is a skin sensitizer.

Ecologically, it is classified as toxic to aquatic life with long-lasting effects and is not readily

biodegradable. While the specific mechanisms of toxicity for TINUVIN-1130 are not fully

elucidated, the broader class of benzotriazole UV stabilizers has been shown to interact with

key biological pathways, including endocrine and metabolic signaling. This technical guide

summarizes the available data to aid in the risk assessment and responsible management of

this widely used industrial chemical. Further research is warranted to better understand its

specific molecular initiating events and adverse outcome pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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